Cas no 1806339-82-1 (2,5-Bis(trifluoromethyl)-4-methylpyridine)

2,5-Bis(trifluoromethyl)-4-methylpyridine structure
1806339-82-1 structure
Product Name:2,5-Bis(trifluoromethyl)-4-methylpyridine
CAS No:1806339-82-1
MF:C8H5F6N
MW:229.122422933578
CID:4801969
Update Time:2023-08-17

2,5-Bis(trifluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethyl)-4-methylpyridine
    • Inchi: 1S/C8H5F6N/c1-4-2-6(8(12,13)14)15-3-5(4)7(9,10)11/h2-3H,1H3
    • InChI Key: ATMQIFLKLXQSKG-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C(F)(F)F)C=C1C)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 220
  • XLogP3: 3
  • Topological Polar Surface Area: 12.9

2,5-Bis(trifluoromethyl)-4-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029002329-250mg
2,5-Bis(trifluoromethyl)-4-methylpyridine
1806339-82-1 95%
250mg
$1,048.60 2022-03-31
Alichem
A029002329-500mg
2,5-Bis(trifluoromethyl)-4-methylpyridine
1806339-82-1 95%
500mg
$1,853.50 2022-03-31
Alichem
A029002329-1g
2,5-Bis(trifluoromethyl)-4-methylpyridine
1806339-82-1 95%
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$3,184.50 2022-03-31
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